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Compound of Interest |

2-Aminopropanamide
Compound Name:

hydrochloride
CAS No.: 80222-96-4
Cat. No.: B3038205

Get Quote

2-Aminopropanamide hydrochloride, the hydrochloride salt of alaninamide, is a pivotal chiral
building block in modern drug development. As a derivative of the amino acid L-alanine, it
serves as a key intermediate in the synthesis of a wide array of active pharmaceutical
ingredients (APIs), including peptide-based drugs and various small molecules used in
antibacterial, antifungal, and anticancer agents.[1] The efficiency of synthesis, purification, and
formulation of these APIs is inextricably linked to the solubility of their constituent parts.

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the solubility of 2-Aminopropanamide hydrochloride in diverse organic
solvents is not merely academic; it is a critical, practical necessity. This parameter dictates the
choice of reaction media, influences crystallization and purification strategies, and ultimately
impacts the design of effective drug delivery systems.[2] This guide provides a deep-dive into
the theoretical underpinnings of its solubility, summarizes its known behavior in common
organic solvents, and presents a robust, self-validating protocol for its quantitative
determination.
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Section 1: Molecular Structure and Physicochemical
Profile

The solubility behavior of a compound is fundamentally dictated by its molecular structure. 2-
Aminopropanamide hydrochloride is a small molecule characterized by several key
functional groups that govern its interaction with various solvents.

Molecular Formula: C3sHoCIN20[1]

Molecular Weight: 124.57 g/mol [3][4]

Appearance: White to off-white crystalline powder.[1][5]

Melting Point: Decomposes in the range of 167-217°C.[1][6]

Its structure features a primary amine, a primary amide, and a small, non-polar methyl group.
Crucially, it is supplied as a hydrochloride salt, meaning the primary amine is protonated (-
NHs*), creating an ionic center paired with a chloride anion (CI~). This ionic character,
combined with the hydrogen-bonding capacity of the protonated amine and the amide group,
renders the molecule highly polar. According to the foundational principle of "like dissolves like,"
this structure is predisposed to be soluble in polar solvents and insoluble in non-polar organic
solvents.[7][8] The energy required to overcome the crystal lattice energy of this ionic
compound must be compensated by strong solute-solvent interactions, such as ion-dipole

forces and hydrogen bonding.

Section 2: A Theoretical Framework for Solubility
Prediction

While empirical testing is the definitive measure of solubility, theoretical models provide a
powerful predictive framework for solvent selection. The most robust of these is the Hansen
Solubility Parameters (HSP) model.

Hansen Solubility Parameters (HSP)

The HSP model posits that the total cohesive energy of a substance can be divided into three
components, which become the coordinates for a point in a three-dimensional "Hansen space”.
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[9] "Like dissolves like" is quantified by the principle that substances with close coordinates in
this space are likely to be miscible.[10]

The three parameters are:

o &d (Dispersion): Energy from van der Waals forces.

o 0Op (Polar): Energy from dipolar intermolecular forces.

e 0h (Hydrogen Bonding): Energy from hydrogen bonds.[11]

The total Hansen solubility parameter, &t, is related to these by the equation: &t2 = 6d? + dp? +
oh2.[12]

For a solute to dissolve in a solvent, the "distance" (Ra) between their respective points in
Hansen space must be less than the solute's interaction radius (Ro).[9] This provides a
guantitative method to screen and rank potential solvents, minimizing trial-and-error in the lab.
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Caption: Hansen Space concept where a solute dissolves in solvents located within its

interaction radius (Ro).

Section 3: Known Solubility Profile

Literature and supplier data provide a qualitative but highly useful overview of 2-
Aminopropanamide hydrochloride's solubility. This empirical data aligns perfectly with the
theoretical predictions derived from its molecular structure.
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Qualitative ]
Solvent Class Solvent Name . Rationale
Solubility
Highly polar, protic
solvent. Forms strong
Aqueous Water Soluble[1][13] ion-dipole interactions
and hydrogen bonds
with the solute.
Polar, protic solvent
Slightly Soluble / capable of hydrogen
Polar Protic Methanol Iy P ) yered
Soluble[2][5][6] bonding, but less
polar than water.
Less polar than
methanol, reducing
Ethanol Slightly Soluble[1][2] the favorability of
interaction with the
ionic solute.
Longer alkyl chain
significantly reduces
n-Butanol Insoluble[2][13] polarity, making it a
poor solvent for this
salt.
Highly polar solvent
N,N- .g yP .
) ) ) with a large dipole
Polar Aprotic Dimethylformamide Soluble[2]

(DMF)

moment, capable of

solvating the cation.

Dimethyl Sulfoxide
(DMSO)

Slightly Soluble[2][5]

Highly polar aprotic
solvent, effective at

solvating cations.
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Non-polar solvent
lacking the ability to
) form strong
Non-Polar Diethyl Ether Insoluble[13] ) )
interactions to
overcome the solute's

crystal lattice energy.

Section 4: A Self-Validating Protocol for Quantitative
Solubility Determination

To move beyond qualitative descriptions, precise and reproducible quantitative data is required.
The "gold standard” for determining thermodynamic equilibrium solubility is the shake-flask
method.[14][15] This protocol is designed to be self-validating by ensuring that true equilibrium
has been achieved.

The Equilibrium Shake-Flask Method: A Gold Standard
Protocol

Principle: An excess amount of the solid solute is agitated in the solvent of interest at a
constant temperature for a sufficient period to allow the system to reach equilibrium. The
concentration of the solute in the saturated supernatant is then measured, representing the

thermodynamic solubility.
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Caption: Workflow for the self-validating equilibrium shake-flask solubility determination

method.

Step-by-Step Methodology

o Materials and Preparation:

o 2-Aminopropanamide hydrochloride (pure, solid).

High-purity organic solvent of interest.

Glass vials or flasks with airtight, solvent-resistant caps.

Thermostatic shaking water bath or incubator.

Calibrated analytical balance.

Syringes and solvent-compatible membrane filters (e.g., PTFE, 0.45 pm).

Validated analytical instrument (e.g., HPLC with a suitable detector).

Experimental Procedure:

Add an excess amount of 2-Aminopropanamide hydrochloride to a pre-weighed vial.
The amount should be sufficient to ensure undissolved solid remains at equilibrium.

Add a known volume or mass of the chosen organic solvent.

Seal the vials tightly to prevent solvent evaporation.[2]

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C for
process development, 37°C for biopharmaceutical relevance).[2][16]

Begin agitation at a speed sufficient to keep the solid suspended without creating a vortex.
[16]

o Equilibrium Validation (The Self-Validating Step):
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o The system must be proven to have reached equilibrium.[2] To do this, take samples at
predetermined time points (e.g., 24, 48, and 72 hours).

o For each sample, briefly stop agitation, allow the solid to settle, withdraw a small aliquot of
the supernatant, and immediately filter it.

o Analyze the concentration of each sample. Equilibrium is confirmed when the
concentration values from consecutive time points are statistically identical (i.e., they have
reached a plateau).

e Sample Analysis:

[¢]

Once equilibrium is confirmed, stop agitation and let the solid settle completely.

o Carefully withdraw a sample of the supernatant and filter it through a membrane filter to
remove all undissolved patrticles.[2]

o If necessary, dilute the filtered sample with a suitable solvent to bring it within the linear
range of the analytical method.

o Quantify the concentration using a fully validated analytical method.
» Data Reporting:

o Report the solubility in standard units, such as mg/mL or mol/L, specifying the solvent and
the exact temperature at which the measurement was made.

Section 5: Causality and Field-Proven Insights

o Why Thermodynamic vs. Kinetic Solubility? In early discovery, high-throughput kinetic
solubility methods are often used for speed. However, for process development and
regulatory filings, the thermodynamic solubility determined by the shake-flask method is
essential.[14] It represents the true maximum amount of a compound that can be dissolved
and is independent of time and solid-to-liquid ratio, providing a robust and reliable physical
constant.

o The Critical Role of the Solid State: The solubility of a compound is highly dependent on its
solid-state form (e.g., polymorphs, solvates, hydrates). Different crystal forms have different
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lattice energies, leading to different solubilities. It is imperative that the solid form of the 2-
Aminopropanamide hydrochloride being tested is known and consistent throughout the
experiments to ensure data integrity.

e Impact of Impurities: The purity of both the solute and the solvent can significantly affect
solubility measurements. Impurities in the solute can artificially inflate or depress solubility,
while impurities in the solvent (especially water in organic solvents) can drastically alter the
solvent's polarity and solvating power. Using high-purity materials is non-negotiable for
accurate results.

Conclusion

2-Aminopropanamide hydrochloride is a highly polar, ionic molecule whose solubility is
governed by its ability to form strong intermolecular interactions with the solvent. It is readily
soluble in polar protic solvents like water and polar aprotic solvents like DMF, with diminishing
solubility as solvent polarity decreases. For any application in drug development, from process
chemistry to formulation, obtaining precise, quantitative solubility data is paramount. The
equilibrium shake-flask method, when executed with a self-validating step to confirm
equilibrium, stands as the definitive and trustworthy protocol for generating this critical data. By
grounding experimental work in a solid theoretical framework and adhering to rigorous,
validated methodologies, researchers can confidently select optimal solvent systems,
streamlining the path from chemical synthesis to effective pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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